methyl 4-[({[1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate

• IUPAC Name: methyl 4-[[2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C24H25N3O4S/c1-31-24(30)17-8-10-18(11-9-17)25-22(28)16-32-21-14-27(20-7-3-2-6-19(20)21)15-23(29)26-12-4-5-13-26/h2-3,6-11,14H,4-5,12-13,15-16H2,1H3,(H,25,28)
• InChI Key: PJYOKLBDRTVFIM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CCCC4
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol
• CAS No.: 877659-01-3

Description

Methyl 4-[({[1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C24H25N3O4S and its molecular weight is 451.54. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis Applications

• Derivation into Fused Heterocyclic Systems : Methyl 2-[bis(acetyl)ethenyl]aminopropenoate, a compound related to the mentioned chemical structure, has been used to synthesize derivatives of pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones, indicating its utility in creating complex heterocyclic systems. This process involves reactions with N- and C-nucleophiles to generate fused heterocyclic systems with potential for various applications including pharmaceuticals (Selič, Stanovnik, 1997).

• Novel Synthesis of Pyrrolo[2,1-c][1,4]benzodiazocine Ring System : Through a novel synthesis approach, the mentioned structure has been implicated in the generation of the pyrrolo[2,1-c][1,4]benzodiazocine ring system, illustrating its role in synthesizing novel ring structures for potential medicinal chemistry applications (Koriatopoulou, Karousis, Varvounis, 2008).

Biological Activity Exploration

• Antibacterial Activity : Some derivatives related to the target molecule have been synthesized and evaluated for their antibacterial activity, showcasing the potential of such compounds in the development of new antibacterial agents. Specifically, certain coumarin derivatives have shown promising antibacterial properties against various bacterial strains, highlighting the relevance of this structural motif in drug discovery (El-Haggar et al., 2015).

• Corrosion Inhibition : A Schiff base derivative structurally related to the specified compound has been identified as a corrosion inhibitor, suggesting potential applications in protecting metals against corrosion through the application of such organic compounds. This application is particularly relevant in industrial settings where corrosion can lead to significant economic losses (Ji et al., 2016).

• Antiplatelet and Antiphlogistic Activities : Research has also explored the synthesis and pharmacological screening of novel polycyclic pyrimidine derivatives with potential anti-aggregatory and antiphlogistic properties, indicating the broader pharmacological relevance of compounds within this chemical space (Bruno et al., 2001).